Cas no 34020-22-9 (ethyl 5-(furan-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-(furan-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 34020-22-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD06797478
• CID: 303597
• PubChem ID: 7127811
• Update Time: 2025-04-19

ethyl 5-(furan-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-furyl)-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylicacid, 5-(2-furanyl)-, ethyl ester
• 5-Furan-2-yl-1H-pyrazole-3-carboxylic acid ethyl ester
• Ethyl 5-fur-2-yl-1H-pyrazole-3-carboxylate
• ethyl 3-(furan-2-yl)-1H-pyrazole-5-carboxylate
• ethyl3-(furan-2-yl)-1H-pyrazole-5-carboxylate
• SB61014
• MFCD09953454
• 34020-22-9
• Ethyl 3-(2-furyl)-1H-pyrazole-5-carboxylate
• AKOS022947040
• GSVBXAZEQDJUOY-UHFFFAOYSA-N
• FT-0765499
• Ethyl 3-(2-furyl)pyrazole-5-carboxylate,98%
• ethyl 5-(furan-2-yl)-1H-pyrazole-3-carboxylate
• AKOS005111420
• F75074
• SCHEMBL1430060
• 1H-Pyrazole-3-carboxylic acid, 5-(2-furanyl)-, ethyl ester
• 33545-44-7
• PS-3740
• Ethyl 5-(fur-2-yl)-1H-pyrazole-3-carboxylate
• MFCD06797478
• J-521061
• DB-370552
• BBL021588
• DB-010360
• ETHYL-3-(2FURYL)PYRAZOLE-5-CARBOXYLATE
• STK894301

• MDL： MFCD06797478
• Inchi： 1S/C10H10N2O3/c1-2-14-10(13)8-6-7(11-12-8)9-4-3-5-15-9/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： GSVBXAZEQDJUOY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(C(=O)OCC)NN=1

Computed Properties

• Exact Mass: 206.06900
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 137-138
• Boiling Point: 404.3±35.0 °C at 760 mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.55
• PSA: 68.12000
• LogP: 1.84640
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 5-(furan-2-yl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)